Cas no 1134-61-8 (2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-)
1134-61-8 structure
Product Name:2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
- 2-but-3-en-1-ynyl-5-thiophen-2-ylthiophene
- 5-(3-buten-1-ynyl)-2,2'-bithiophene
- 2,2'-Bithiophene, 5-(3-buten-1-ynyl)-
- 5-(but-3-en-1-yn-1-yl)-2,2'-bithiophene
- LMFA12000351
- 5-(But-3-ene-1-ynyl)-2,2'-bithienyl
- InChI=1/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H
- Q27105545
- NS00094765
- MEGxp0_001541
- DTXSID70150400
- 5-(3-Buten-1-ynyl)-2,2'-bithienyl
- CHEMBL2252901
- 5-But-3-en-1-ynyl-[2,2']bithiophenyl
- 5-but-3-en-1-yn-1-yl-2,2'-bithiophene
- SCHEMBL4785589
- 2,2'-Bithiophene, 5-(3-buten-1-yn-1-yl)-
- CHEBI:2015
- 1134-61-8
- 5-(but-3-en-1-ynyl)-2,2'-bithiophene
- C08397
- 5-(3-buten-1-ynyl)-2,2/'-bithiophene
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- Inchi: 1S/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H2
- InChI Key: GWAIEOFEEWQORO-UHFFFAOYSA-N
- SMILES: S1C(C#CC=C)=CC=C1C1=CC=CS1
Computed Properties
- Exact Mass: 216.00684
- Monoisotopic Mass: 216.00674260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 0
2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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